![molecular formula C10H11N3O2 B1608929 5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine CAS No. 90840-51-0](/img/structure/B1608929.png)
5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine
Overview
Description
“5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine” is a chemical compound with the molecular formula C10H11N3O2 and a molecular weight of 205.213 . It is used for proteomics research .
Synthesis Analysis
The synthesis of related compounds often involves the use of a heterocyclic moiety, and the motifs bearing the 1,3,4-oxadiazole ring constitute a large group of potential antimicrobial derivatives . A new bidentate ligand was prepared by the reaction of benzaldehyde semicarbazone with bromine and sodium acetate in acetic acid .Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1,3,4-oxadiazole ring attached to a phenyl ring with an ethoxy group at the 4-position . The phenyl ring is inclined to the planar oxadiazole ring .Chemical Reactions Analysis
The 1,3,4-oxadiazole scaffold, which is part of the “this compound” structure, is known to possess a wide variety of biological activities . Structural modifications are important in the development of novel 1,3,4-oxadiazole-based drugs to ensure high cytotoxicity towards malignant cells .Scientific Research Applications
Tuberculostatic Activity
Research on 1,3,4-oxadiazole derivatives has shown potential in the field of anti-tuberculosis therapy. For instance, certain derivatives have been synthesized and tested for their tuberculostatic activity, revealing minimum inhibiting concentrations within a specific range, which indicates their potential as anti-tubercular agents (Foks et al., 2004).
Anticancer Evaluation
A series of 1,3,4-oxadiazole derivatives have been designed, synthesized, and evaluated for their anticancer activity against various human cancer cell lines, demonstrating good to moderate efficacy. This highlights the potential of these compounds in developing new anticancer drugs (Yakantham et al., 2019).
Photoluminescent Properties
1,3,4-Oxadiazole derivatives have also found applications in materials science due to their photoluminescent properties. These compounds have been synthesized and characterized, displaying potential for use in electroluminescent devices and as fluorescent materials, which could have implications for the development of new types of organic light-emitting diodes (OLEDs) and other photonic devices (Han et al., 2010).
Antimicrobial Activity
Moreover, novel 1,3,4-oxadiazole compounds have been synthesized and evaluated for their antimicrobial properties, showing potent to weak activity against a variety of microbial strains. This suggests their potential as a basis for developing new antimicrobial agents (Gaonkar et al., 2006).
Corrosion Inhibition
In the field of materials chemistry, 1,3,4-oxadiazole derivatives have been investigated for their corrosion inhibition properties for mild steel in acidic environments. These compounds have demonstrated significant inhibition efficiency, suggesting their utility in protecting metals from corrosion, which is vital for industrial applications (Ammal et al., 2018).
Mechanism of Action
1,3,4-Oxadiazole derivatives have shown various biological activities, particularly for cancer treatment . They have different mechanisms of action by targeting various enzymes (thymidylate synthase, HDAC, topoisomerase II, telomerase, thymidine phosphorylase) and many of the proteins that contribute to cancer cell proliferation .
Future Directions
The 1,3,4-oxadiazole scaffold, which is part of the “5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine” structure, is being extensively researched for its potential in the development of new drugs, particularly for cancer treatment . Future directions may involve further exploration of the 1,3,4-oxadiazole scaffold’s potential in drug development, with a focus on structural modifications to enhance cytotoxicity towards malignant cells .
properties
IUPAC Name |
5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c1-2-14-8-5-3-7(4-6-8)9-12-13-10(11)15-9/h3-6H,2H2,1H3,(H2,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMYOEVKGOLHINN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(O2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20368295 | |
Record name | 5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20368295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90840-51-0 | |
Record name | 5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=90840-51-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-Ethoxy-phenyl)-[1,3,4]oxadiazol-2-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20368295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.